Cas no 2227910-26-9 ((1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2227910-26-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5993383
• PubChem ID: 165759740
• Update Time: 2025-07-20

(1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol
• EN300-1797448
• 2227910-26-9

• Inchi： 1S/C11H17NO3/c1-7-10(14-2)4-8(9(13)6-12)5-11(7)15-3/h4-5,9,13H,6,12H2,1-3H3/t9-/m0/s1
• InChI Key： QMXUJVJTSNFGKD-VIFPVBQESA-N
• SMILES： O[C@@H](CN)C1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Additional information on (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227910-26-9)

(1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227910-26-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its chiral center, which imparts enantiomeric specificity, and its functional groups, including an amino group and a substituted phenyl ring, which contribute to its biological activity.

The chemical structure of (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted phenyl ring. The phenyl ring is decorated with two methoxy groups at the 3 and 5 positions and a methyl group at the 4 position. These substituents play a crucial role in modulating the compound's interactions with biological targets and its overall pharmacological profile.

Recent studies have highlighted the potential of (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol in various therapeutic applications. One notable area of research is its use as a lead compound for the development of new drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and its interaction with specific receptors in the central nervous system make it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol has shown potential in cancer research. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis.

The synthesis of (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol has been optimized using various chiral catalytic methods to ensure high enantiomeric purity. This is crucial for pharmaceutical applications, as enantiomers can exhibit different biological activities and pharmacokinetic properties. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to achieve stereoselective synthesis.

The physicochemical properties of (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol

Toxicological studies have shown that (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Preclinical toxicology studies have been conducted in animal models to evaluate the compound's safety profile, including acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol in human subjects. Phase I trials have demonstrated favorable pharmacokinetic properties and tolerability in healthy volunteers. Phase II trials are focused on assessing the compound's therapeutic potential in patients with specific neurological disorders and cancers.

In conclusion, (1R)-2-amino-1-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227910-26-9) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and biological activity make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for improving patient outcomes in various medical conditions.